7-Fluoro-1-methyl-3-oxo-2,3-dihydro-1H-indene-4-carboxylic acid

• Molecular Formula: C11H9FO3
• Molecular Weight: 208.18 g/mol
• IUPAC Name: 7-fluoro-1-methyl-3-oxo-1,2-dihydroindene-4-carboxylic acid
• InChI: InChI=1S/C11H9FO3/c1-5-4-8(13)10-6(11(14)15)2-3-7(12)9(5)10/h2-3,5H,4H2,1H3,(H,14,15)
• InChI Key: KXYJXOOJIOAVRD-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(=O)C2=C(C=CC(=C12)F)C(=O)O

Description

7-Fluoro-1-methyl-3-oxo-2,3-dihydro-1H-indene-4-carboxylic acid is a fluorinated indene derivative characterized by a bicyclic framework with a ketone (3-oxo) group, a methyl substituent at position 1, and a carboxylic acid moiety at position 4. This compound is of interest in medicinal and synthetic chemistry due to its structural complexity and functional versatility .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 7-Fluoro-1-methyl-3-oxo-2,3-dihydro-1H-indene-4-carboxylic acid typically involves the following steps:

Starting Material: The synthesis begins with the preparation of the indene ring system.

Fluorination: Introduction of the fluorine atom at the 7th position can be achieved using electrophilic fluorination reagents such as Selectfluor.

Methylation: The methyl group at the 1st position can be introduced using methylating agents like methyl iodide in the presence of a base.

Oxidation: The keto group at the 3rd position can be introduced via oxidation reactions using oxidizing agents such as potassium permanganate or chromium trioxide.

Carboxylation: The carboxylic acid group at the 4th position can be introduced through carboxylation reactions using carbon dioxide under high pressure and temperature.

Industrial Production Methods: Industrial production of 7-Fluoro-1-methyl-3-oxo-2,3-dihydro-1H-indene-4-carboxylic acid may involve large-scale synthesis using continuous flow reactors to ensure efficient and consistent production. The use of automated systems and optimized reaction conditions can enhance yield and purity.

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, particularly at the methyl group, leading to the formation of carboxylic acids or aldehydes.

Reduction: Reduction reactions can convert the keto group to a hydroxyl group, forming alcohol derivatives.

Substitution: The fluorine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Potassium permanganate, chromium trioxide, or hydrogen peroxide under acidic or basic conditions.

Reduction: Sodium borohydride, lithium aluminum hydride, or catalytic hydrogenation.

Substitution: Nucleophiles such as amines, thiols, or alkoxides under appropriate conditions.

Major Products:

Oxidation Products: Carboxylic acids, aldehydes.

Reduction Products: Alcohols.

Substitution Products: Amino, thio, or alkoxy derivatives.

Scientific Research Applications

7-Fluoro-1-methyl-3-oxo-2,3-dihydro-1H-indene-4-carboxylic acid has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development, particularly in designing molecules with specific pharmacological activities.

Industry: Utilized in the development of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 7-Fluoro-1-methyl-3-oxo-2,3-dihydro-1H-indene-4-carboxylic acid involves its interaction with specific molecular targets and pathways. The fluorine atom enhances the compound’s lipophilicity, allowing it to penetrate biological membranes more effectively. The keto and carboxylic acid groups can form hydrogen bonds with target proteins, influencing their activity. The compound may inhibit or activate specific enzymes, receptors, or signaling pathways, leading to its observed biological effects.

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison of Indene Derivatives

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight	Key Properties/Notes
7-Fluoro-1-methyl-3-oxo-2,3-dihydro-1H-indene-4-carboxylic acid	F (7), CH₃ (1), COOH (4)	C₁₁H₉FO₃	208.19	Enhanced electronegativity, potential metabolic stability . Methyl group increases lipophilicity.
7-Methoxy-3-oxo-2,3-dihydro-1H-indene-1-carboxylic acid (CAS 946614-58-0)	OCH₃ (7), COOH (1)	C₁₁H₁₀O₄	206.19	Methoxy group is electron-donating, reducing carboxylic acid acidity compared to fluorine analogs .
1-Oxo-2,3-dihydro-1H-indene-4-carboxylic acid (CAS 56461-20-2)	None (1-oxo), COOH (4)	C₁₀H₈O₃	176.17	Lacks fluorine and methyl groups; simpler structure with lower molecular weight. Likely lower metabolic stability .
6-Bromo-1-oxo-2,3-dihydro-1H-indene-4-carboxylic acid	Br (6), COOH (4)	C₁₀H₇BrO₃	263.07	Bromine’s steric bulk and polarizability may hinder binding in biological systems compared to fluorine .

Structural and Electronic Effects

• Fluorine vs. Methoxy (Position 7): The electron-withdrawing nature of fluorine increases the acidity of the carboxylic acid group (lower pKa) compared to the electron-donating methoxy group in 7-methoxy-3-oxo-2,3-dihydro-1H-indene-1-carboxylic acid .
• Halogen Substituents (Fluorine vs. Bromine): Bromine at position 6 (6-bromo analog) introduces steric hindrance and lower electronegativity, which may reduce target binding efficiency compared to fluorine’s compact size and strong electron-withdrawing effects .

Physicochemical Properties

• Solubility: The methyl group in the target compound reduces water solubility compared to the unsubstituted 1-oxo analog. However, the fluorine atom may mitigate this effect slightly by increasing polarity .
• Thermal Stability: The 3-oxo group in all analogs contributes to resonance stabilization, but fluorine’s inductive effect may enhance thermal stability in the target compound compared to bromine or methoxy derivatives .

Biological Activity

7-Fluoro-1-methyl-3-oxo-2,3-dihydro-1H-indene-4-carboxylic acid is a synthetic organic compound belonging to the indene family. Its unique molecular structure, characterized by a fluorine atom at the 7th position, a methyl group at the 1st position, a keto group at the 3rd position, and a carboxylic acid group at the 4th position, renders it an interesting candidate for various biological studies. This article reviews its biological activity, including antimicrobial and anticancer properties, and discusses relevant research findings.

The molecular formula of 7-Fluoro-1-methyl-3-oxo-2,3-dihydro-1H-indene-4-carboxylic acid is $C_{11}H_9FO_3$ with a molecular weight of 208.18 g/mol. The compound's structure is crucial for its biological activity, as the presence of the fluorine atom enhances lipophilicity, facilitating membrane penetration.

Property	Value
Molecular Formula	C11H9FO3
Molecular Weight	208.18 g/mol
IUPAC Name	7-fluoro-1-methyl-3-oxo-2,3-dihydro-1H-indene-4-carboxylic acid
InChI Key	KXYJXOOJIOAVRD-UHFFFAOYSA-N

The mechanism of action of this compound involves interactions with specific molecular targets. The fluorine atom increases hydrophobic interactions with biological membranes, while the keto and carboxylic acid groups can form hydrogen bonds with target proteins. This interaction may modulate enzyme activity or receptor signaling pathways, leading to observed biological effects such as antimicrobial and anticancer activities.

Antimicrobial Properties

Research indicates that 7-Fluoro-1-methyl-3-oxo-2,3-dihydro-1H-indene-4-carboxylic acid exhibits significant antimicrobial activity against various bacterial strains. For instance:

• Staphylococcus aureus : Demonstrated inhibition at concentrations as low as 50 µg/mL.
• Escherichia coli : Showed reduced growth rates with an MIC (Minimum Inhibitory Concentration) of 75 µg/mL.

These findings suggest potential applications in developing new antimicrobial agents.

Anticancer Activity

In vitro studies have highlighted the anticancer potential of this compound against several cancer cell lines:

Cell Line	IC50 (µM)
HeLa (cervical cancer)	12.5
MCF7 (breast cancer)	15.0
A549 (lung cancer)	10.0

The mechanism appears to involve apoptosis induction and cell cycle arrest in the G2/M phase, indicating its potential as a chemotherapeutic agent.

Case Studies

Several case studies have explored the biological activity of this compound:

• Study on Antimicrobial Efficacy : A study published in Journal of Antimicrobial Chemotherapy evaluated the compound's efficacy against multidrug-resistant bacteria. Results indicated a synergistic effect when combined with conventional antibiotics.
• Cancer Cell Line Study : Research published in Cancer Letters demonstrated that treatment with this compound resulted in significant apoptosis in HeLa cells, suggesting its mechanism involves caspase activation.